Cas no 1547458-39-8 (2-{2-(Chlorosulfonyl)methylphenyl}acetic Acid)

• Product Name: 2-{2-(Chlorosulfonyl)methylphenyl}acetic Acid
• CAS No: 1547458-39-8
• MF: C₉H₉ClO₄S
• MW: 248.683360815048
• MDL: MFCD24213834
• CID: 5579262
• PubChem ID: 112756227
• Update Time: 2025-05-24

2-{2-(Chlorosulfonyl)methylphenyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(Chlorosulfonyl)methylphenyl}acetic Acid

• MDL： MFCD24213834
• Inchi： 1S/C9H9ClO4S/c10-15(13,14)6-8-4-2-1-3-7(8)5-9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key： RSIVVUPKCIHPNO-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=CC=C1CS(Cl)(=O)=O

Additional information on 2-{2-(Chlorosulfonyl)methylphenyl}acetic Acid

Comprehensive Overview of 2-{2-(Chlorosulfonyl)methylphenyl}acetic Acid (CAS No. 1547458-39-8): Structure, Synthesis, and Emerging Applications in Chemical Biology and Medicinal Chemistry

2-{2-(Chlorosulfonyl)methylphenyl}acetic Acid, identified by the Chemical Abstracts Service number CAS No. 1547458-39-8, is a synthetic organic compound characterized by its unique structural features and versatile reactivity. This compound belongs to the class of arylsulfonic acids, featuring a chlorosulfonyl group attached to a methyl-substituted phenyl ring, which is further connected to an acetic acid moiety via a methylene bridge. Its molecular formula is C₉H₉ClO₄S, with a molecular weight of approximately 236.66 g/mol. The presence of both the chlorosulfonyl (–SO₂Cl) and methylphenyl groups imparts distinctive chemical properties that make it valuable in various research and industrial contexts.

The synthesis of 2-{2-(Chlorosulfonyl)methylphenyl}acetic Acid has been refined in recent years through advancements in sulfonation chemistry. Traditional methods often involved the reaction of substituted benzene derivatives with chlorine-containing sulfonic acid precursors under harsh conditions, but modern protocols now prioritize environmentally benign approaches. A study published in the Journal of Organic Chemistry (JOC) in 2021 demonstrated a novel microwave-assisted synthesis route that significantly reduces reaction time while enhancing yield by employing recyclable catalysts such as montmorillonite K₁₀. This method highlights the growing emphasis on sustainable practices within chemical synthesis frameworks.

In terms of physicochemical properties, this compound exhibits notable thermal stability up to 150°C under inert conditions, as reported in a thermogravimetric analysis (TGA) study from Journal of Thermal Analysis and Calorimetry. Its solubility profile—highly soluble in polar solvents like dimethyl sulfoxide (DMSO) and acetone—facilitates its use in solution-based reactions common in medicinal chemistry applications. The pKa value measured at 3.8–4.0 indicates moderate acidity, balancing reactivity with stability during formulation processes.

The methylphenyl group's spatial orientation, as analyzed via X-ray crystallography studies published in CrystEngComm, plays a critical role in determining its biological interactions due to steric effects influencing enzyme binding sites or cell membrane permeability. Computational docking simulations using software like AutoDock Vina have revealed potential for this compound to act as a selective inhibitor of kinases involved in oncogenic signaling pathways, aligning with emerging trends in targeted cancer therapies.

In drug discovery pipelines, researchers have explored this compound's ability to form bioactive esters through nucleophilic substitution reactions at the chlorosulfonyl site. A 2023 study from Scientific Reports demonstrated its utility as an intermediate for synthesizing analogs that exhibit potent antibacterial activity against multidrug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA). The chlorosulfonyl group's electrophilic nature enables controlled conjugation with amino acids or peptides, creating prodrugs that enhance pharmacokinetic profiles while maintaining therapeutic efficacy.

Bioconjugation applications have expanded due to the compound's dual functional groups acting as orthogonal handles for site-specific modifications. A collaborative research team from MIT and Harvard recently reported using it to create fluorescently labeled antibodies for live-cell imaging studies by coupling the carboxylic acid with amine-functionalized fluorophores while preserving the chlorosulfonyl group for subsequent sulfonamide formation with target biomolecules. This dual functionality reduces synthetic steps compared to traditional two-step labeling strategies.

In materials science contexts, this compound serves as a precursor for polymeric materials with tailored surface properties through controlled radical polymerization techniques such as RAFT polymerization. A groundbreaking application described in Macromolecules' December 2023 issue involves its use in fabricating stimuli-responsive hydrogels capable of reversible swelling upon exposure to specific pH ranges or enzymatic triggers—a breakthrough for drug delivery systems requiring spatiotemporal control.

Spectroscopic characterization confirms its distinct infrared absorption bands at ~1735 cm⁻¹ (ester carbonyl) and ~1350 cm⁻¹ (SO₂ asymmetric stretching), aiding rapid identification via FTIR analysis during quality control processes. Nuclear magnetic resonance data (¹H NMR δ 7.6–7.8 ppm aromatic protons; δ 3.9 ppm methylene group) further validate structural integrity when synthesizing derivatives for preclinical trials.

Eco-toxicological assessments conducted per OECD guidelines show low acute toxicity towards aquatic organisms at concentrations below 1 mM when used within recommended experimental parameters—critical information for researchers adhering to green chemistry principles when designing assays or screening platforms involving biological matrices.

In clinical translation studies funded by NIH grants (R01-GMXXXXX), this compound has been evaluated as part of combinatorial libraries targeting protein-protein interaction inhibitors—a challenging area where conventional small molecules often fail due to insufficient binding surface area coverage. Its unique structure allows modulation of hydrophobic interactions without compromising sulfonamide-based hydrogen bonding networks essential for disrupting oncogenic complexes like Bcl-ABL fusion proteins observed in chronic myeloid leukemia models.

Surface modification applications leverage its chlorosulfonyl reactivity under mild conditions (~60°C aqueous medium) without requiring hazardous solvents like dichloromethane or DMF—a key advantage highlighted during recent ISO certification processes for medical device coatings developed by Johnson & Johnson's R&D division using this compound as an adhesive promoter layer between polymer substrates and bioactive agents.

Nanoparticle functionalization research published earlier this year (International Journal of Nanomedicine) demonstrated how attaching this molecule onto gold nanoparticles creates platforms for targeted drug delivery systems with enhanced cellular uptake efficiency compared to conventional PEGylation approaches due to the sulfonic acid group's ability to form ionizable bonds with cell membrane phospholipids under physiological conditions.

In analytical chemistry contexts, it serves as an excellent calibrant material for developing new ion chromatography methods due to its well-characterized ion-exchange behavior at trace levels (~ppb range). Recent method validations at Thermo Fisher Scientific labs confirmed its utility across diverse matrices including blood serum samples without interference from endogenous components—a critical advancement enabling more accurate clinical diagnostics workflows.

Radiopharmaceutical applications are emerging through isotopic labeling studies where substituting chlorine atoms with radioactive Cl-36 isotopes generates positron-emitting tracers suitable for PET imaging protocols targeting inflammatory biomarkers such as cyclooxygenase enzymes involved in arthritis progression monitoring systems currently undergoing phase I clinical trials according to FDA records from Q3 2024 submissions.

Cryogenic electron microscopy (Cryo-EM) studies involving this compound have provided unprecedented insights into protein-ligand binding geometries when used as part of co-crystallization matrices during structural biology investigations at Stanford University’s Structural Biology Center—the resulting high-resolution structures (≤ 3 Å resolution) are being leveraged to design next-generation kinase inhibitors with improved selectivity indices against off-target proteins.

Sustainable solvent systems incorporating this molecule have been optimized by researchers at ETH Zurich who demonstrated its compatibility with supercritical CO₂ phase reactions achieving >95% enantiomeric excesses when synthesizing chiral derivatives—a significant development considering pharmaceutical industry mandates requiring ≥99% optical purity thresholds post-purification stages.

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